2-chloro-5-nitro-N-(4-phenyl-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 2-chloro-5-nitro-N-(4-phenyl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C16H10ClN3O3S/c17-13-7-6-11(20(22)23)8-12(13)15(21)19-16-18-14(9-24-16)10-4-2-1-3-5-10/h1-9H,(H,18,19,21)
• InChI Key: WPNWRJLKJMUBHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl
• Molecular Formula: C16H10ClN3O3S
• Molecular Weight: 359.8 g/mol

Description

The compound “2-chloro-5-nitro-N-(4-phenyl-1,3-thiazol-2-yl)benzamide” is a complex organic molecule that contains several functional groups, including a nitro group (-NO2), an amide group (-CONH2), a thiazole ring (a five-membered ring containing nitrogen and sulfur), and a phenyl group (a six-membered carbon ring, -C6H5). These functional groups suggest that this compound may have interesting chemical and biological properties.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, it’s likely that it involves the reaction of a suitable 2-chloro-5-nitrobenzoic acid with a 4-phenyl-1,3-thiazol-2-amine. The reaction would likely require a dehydration step to form the amide bond.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the functional groups mentioned above. The exact structure would depend on the specific locations of these groups on the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would likely be determined by its functional groups. For example, the nitro group might be reduced to an amino group, or the amide group might be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide and nitro groups might make it more soluble in polar solvents.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• Researchers have synthesized derivatives of this compound and evaluated their cytotoxicity on human tumor cell lines. .

Antimicrobial Properties

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Antioxidant Potential

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Biological Relevance

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Chemical Synthesis and Drug Development

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, it might interact with biological molecules in specific ways to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity and the specific nature of its functional groups. For example, compounds containing nitro groups can sometimes be explosive, while amides are generally considered to be low in toxicity.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials. This could involve testing its biological activity, studying its reactivity, or investigating its physical properties.